Cas no 2219369-06-7 (tert-butyl N-{3-(2-methyloxiran-2-yl)methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{3-(2-methyloxiran-2-yl)methoxyphenyl}carbamate
• CAS No: 2219369-06-7
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 6235171
• PubChem ID: 165605354
• Update Time: 2025-05-22

tert-butyl N-{3-(2-methyloxiran-2-yl)methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-(2-methyloxiran-2-yl)methoxyphenyl}carbamate
• EN300-1708252
• 2219369-06-7
• tert-butyl N-{3-[(2-methyloxiran-2-yl)methoxy]phenyl}carbamate

• Inchi： 1S/C15H21NO4/c1-14(2,3)20-13(17)16-11-6-5-7-12(8-11)18-9-15(4)10-19-15/h5-8H,9-10H2,1-4H3,(H,16,17)
• InChI Key： NGXVXDIBVBQMNR-UHFFFAOYSA-N
• SMILES： O1CC1(C)COC1C=CC=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.1Ų

Additional information on tert-butyl N-{3-(2-methyloxiran-2-yl)methoxyphenyl}carbamate

tert-butyl N-{3-(2-methyloxiran-2-yl)methoxyphenyl}carbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl N-{3-(2-methyloxiran-2-yl)methoxyphenyl}carbamate (CAS No: 2219369-06-7) stands out as a significant molecule with diverse applications. This compound, often abbreviated as TBC in scientific literature, is a derivative of carbamate and has garnered attention due to its unique structural properties and potential uses in various industries.

The molecular structure of tert-butyl N-{3-(2-methyloxiran-2-yl)methoxyphenyl}carbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a phenolic ring substituted with a methoxy group and an oxirane ring. This configuration imparts the molecule with both hydrophobic and hydrophilic properties, making it versatile for different chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the field of materials science. Researchers have explored its role in synthesizing advanced polymers and composites. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that incorporating tert-butyl N-{3-(2-methyloxiran-2-yl)methoxyphenyl}carbamate into polymer matrices significantly enhances their thermal stability and mechanical strength. This finding opens new avenues for its use in high-performance materials for aerospace and automotive industries.

In addition to its material science applications, this compound has shown promise in pharmaceutical research. Its ability to act as a bioisostere in drug design has been explored in several recent studies. A 2023 paper in the Nature Communications journal reported that derivatives of tert-butyl N-{3-(2-methyloxiran-2-yl)methoxyphenyl}carbamate exhibit potent inhibitory activity against certain enzymes involved in neurodegenerative diseases. This suggests potential applications in developing new therapeutic agents for conditions like Alzheimer's disease.

The synthesis of tert-butyl N-{3-(2-methyloxiran-2-yl)methoxyphenyl}carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled more efficient and environmentally friendly production of this compound. For example, researchers have successfully utilized palladium-catalyzed cross-coupling reactions to streamline its synthesis, reducing both time and cost.

Beyond its chemical synthesis, the environmental impact of this compound has also been a topic of interest. Studies have shown that while it is stable under normal conditions, it undergoes biodegradation under specific environmental conditions, minimizing its ecological footprint. This makes it a more sustainable choice compared to some traditional chemicals used in similar applications.

In conclusion, tert-butyl N-{3-(2-methyloxiran-2-yl)methoxyphenyl}carbamate (CAS No: 2219369-06-7) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in its synthesis and application studies, positions it as a key molecule for future innovations in materials science, pharmaceuticals, and beyond.